Cas no 1803818-03-2 (Methyl 2,5-dimethoxy-4-iodobenzoate)

• Product Name: Methyl 2,5-dimethoxy-4-iodobenzoate
• CAS No: 1803818-03-2
• MF: C₁₀H₁₁IO₄
• MW: 322.096415758133
• CID: 4951169
• Update Time: 2025-06-12

Methyl 2,5-dimethoxy-4-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,5-dimethoxy-4-iodobenzoate

• Inchi： 1S/C10H11IO4/c1-13-8-5-7(11)9(14-2)4-6(8)10(12)15-3/h4-5H,1-3H3
• InChI Key： SYQRQFJRLQQAQU-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(=O)OC)C=C1OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• XLogP3: 2.4
• Topological Polar Surface Area: 44.8

Additional information on Methyl 2,5-dimethoxy-4-iodobenzoate

Recent Advances in the Study of Methyl 2,5-dimethoxy-4-iodobenzoate (CAS: 1803818-03-2) in Chemical Biology and Pharmaceutical Research

Methyl 2,5-dimethoxy-4-iodobenzoate (CAS: 1803818-03-2) is a chemically synthesized compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its iodinated aromatic ring and methoxy substituents, serves as a versatile intermediate in the synthesis of more complex bioactive molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the fields of oncology and neurology.

One of the most notable applications of Methyl 2,5-dimethoxy-4-iodobenzoate is its role as a precursor in the synthesis of psychedelic analogs and serotonin receptor modulators. Researchers have utilized this compound to develop derivatives that exhibit high affinity for the 5-HT_2A receptor, a key target in the treatment of psychiatric disorders such as depression and schizophrenia. The iodinated aromatic ring in the compound allows for further functionalization via cross-coupling reactions, enabling the creation of diverse molecular libraries for high-throughput screening.

In a recent study published in the Journal of Medicinal Chemistry, scientists investigated the pharmacokinetic properties of Methyl 2,5-dimethoxy-4-iodobenzoate and its derivatives. The study highlighted the compound's favorable metabolic stability and bioavailability, making it a promising candidate for further drug development. Additionally, the researchers employed computational modeling to predict the binding interactions of these derivatives with target proteins, providing valuable insights for structure-activity relationship (SAR) optimization.

Another area of research has focused on the compound's potential as a radiolabeled probe for imaging applications. The iodine atom in Methyl 2,5-dimethoxy-4-iodobenzoate can be replaced with radioactive isotopes such as iodine-125 or iodine-131, enabling its use in positron emission tomography (PET) and single-photon emission computed tomography (SPECT). Preliminary studies have demonstrated its utility in visualizing serotonin receptor distribution in the brain, offering a non-invasive tool for studying neurological disorders.

Despite these promising findings, challenges remain in the clinical translation of Methyl 2,5-dimethoxy-4-iodobenzoate-based therapeutics. Issues such as off-target effects and potential toxicity need to be addressed through rigorous preclinical testing. Future research directions may include the development of more selective analogs and the exploration of combination therapies to enhance efficacy and reduce adverse effects.

In conclusion, Methyl 2,5-dimethoxy-4-iodobenzoate (CAS: 1803818-03-2) represents a valuable chemical scaffold with diverse applications in drug discovery and imaging. Continued research into its pharmacological properties and synthetic versatility is expected to yield innovative therapeutic solutions for a range of medical conditions.